Cas no 78904-64-0 ( )

  structure
  structure
Product Name: 
CAS No:78904-64-0
MF:C22H32O
MW:312.488886833191
CID:984416
PubChem ID:287470
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 2-dodecoxynaphthalene
    • 1-naphthalen-2-yloxydodecane
    • 2-(dodecyloxy)naphthalene
    • 2-Dodecyloxy-naphthalin
    • AC1L67FS
    • AC1Q582A
    • AR-1C9213
    • CTK2I0801
    • dodecyl-[2]naphthyl ether
    • Dodecyl-[2]naphthyl-aether
    • n-dodecyloxy-2-naphthalene
    • NSC147523
    • SureCN758205
    • DTXSID30301936
    • SCHEMBL758205
    • NSC-147523
    • 78904-64-0
    •  
    • Inchi: 1S/C22H32O/c1-2-3-4-5-6-7-8-9-10-13-18-23-22-17-16-20-14-11-12-15-21(20)19-22/h11-12,14-17,19H,2-10,13,18H2,1H3
    • InChI Key: SGZSHWXSWILTIG-UHFFFAOYSA-N
    • SMILES: O(C1C=CC2C=CC=CC=2C=1)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 312.24546
  • Monoisotopic Mass: 312.245315640g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 12
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.1
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
  • LogP: 7.13950
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.